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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603

Essential Safety and Handling Guide for SKF
96365

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of SKF 96365, ensuring
laboratory safety and procedural accuracy.

SKF 96365 (hydrochloride) is a chemical compound used in research as an inhibitor of voltage-
gated calcium channels[1]. Due to its potential hazards, including causing skin, eye, and
respiratory irritation, and being harmful if swallowed, adherence to strict safety protocols is
imperative to ensure the well-being of laboratory personnel[2]. This guide provides essential
information on the personal protective equipment required for handling SKF 96365, as well as
operational plans for its use and disposal.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for various scenarios involving SKF 96365.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1663603?utm_src=pdf-interest
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.caymanchem.com/product/10009312/skf-96365-hydrochloride
https://cdn.caymanchem.com/cdn/msds/10009312m.pdf
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. Eye/Face _ Respiratory Protective
Scenario ] Hand Protection ) )
Protection Protection Clothing
Not generally
) ) ) required, but use
Routine Handling Plastic or rubber )
) Safety goggles in a well- Laboratory coat
& Preparation gloves )
ventilated area.
[3]
Respirator
Risk of ) P ) Y
Plastic or rubber protective
Aerosol/Spray Safety goggles ) ) Laboratory coat
] ] gloves equipment with a
Mist Generation ]
P2 filter[3]
Not generally
Minor Spill Plastic or rubber required if
Safety goggles o Laboratory coat
Cleanup gloves ventilation is
adequate.
Normal
Self-contained protective
Major Spill breathing clothing is
Cleanup Plastic or rubber apparatus may recommended.
Safety goggles i ]
(Emergency gloves be necessary if [3] A protective
Responders) vapors are suit may also be
present.[3] recommended.
[4]
Not generally
Disposal of Plastic or rubber required if
Safety goggles ) Laboratory coat
Waste gloves handling sealed

containers.

Procedural Workflow for PPE Selection

To ensure the correct level of protection is used, the following decision-making workflow should

be followed.
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SKF 96365: PPE Selection Workflow
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Caption: Decision workflow for selecting appropriate PPE when handling SKF 96365.

Safe Handling and Storage
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To ensure a safe laboratory environment, the following handling and storage procedures should
be implemented:

e Engineering Controls: Work should be conducted in well-ventilated areas. Access to running
water and eye wash stations is essential[3].

e Personal Hygiene: Always wash hands before breaks, after using restroom facilities, and at
the end of a work shift[3].

o Storage: Store SKF 96365 in a tightly closed, original container in a dry area, away from
strong oxidizers and direct sunlight. The storage temperature should be kept below 45°C[3]
[4]. Keep the product out of reach of children and separate from food and medicine[3].

Spill and Disposal Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent exposure.

Spill Containment and Cleanup:

o For all spills: Stay upwind and keep unnecessary personnel away[3]. Prevent the spillage
from entering drains or surface water[3][4].

e Minor Spills: These can be wiped up with a cloth[3][4].

o Major Spills: Contain the spill using sand or another absorbent material and transfer it to a
suitable waste container[3][4].

Disposal:

All waste material, including contaminated absorbent materials and empty containers, should
be disposed of in accordance with local, state, and federal regulations. Consult Section 13 of
the safety data sheet for detailed disposal instructions|3].

First Aid Measures

In case of accidental exposure to SKF 96365, follow these first aid procedures:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d1968063da18/pdf_preview_medium/0901d1968063da18_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d1968063da18/pdf_preview_medium/0901d1968063da18_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d1968063da18/pdf_preview_medium/0901d1968063da18_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d1968063da18/pdf_preview_medium/0901d1968063da18_pdf_preview_medium.pdf
https://cdn.skfmediahub.skf.com/api/public/0901d19680bfa9ed/pdf_preview_medium/0901d19680bfa9ed_pdf_preview_medium.pdf
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Eye Contact: Immediately flush the eyes with water for at least five minutes, holding the
eyelids open. If contact lenses are present, they should be removed. Seek medical
attention[4].

o Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap
and water. If irritation persists, seek medical advice[4].

 Ingestion: Rinse the mouth thoroughly and drink one to two glasses of water in small sips. If
discomfort continues, seek medical advice[4].

 Inhalation: In the case of exposure to vapor or flue gases, a self-contained breathing
apparatus must be worn[3]. Move the affected person to fresh air and seek medical attention
if respiratory irritation occurs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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